Cas no 68780-79-0 (ethyl (14alpha)-14-hydroxy-14,15-dihydroeburnamenine-14-carboxylate)

• Product name: ethyl (14alpha)-14-hydroxy-14,15-dihydroeburnamenine-14-carboxylate
• CAS No: 68780-79-0
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 1735213
• PubChem ID: 155176

ethyl (14alpha)-14-hydroxy-14,15-dihydroeburnamenine-14-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (14alpha)-14-hydroxy-14,15-dihydroeburnamenine-14-carboxylate
• Eburnamenine-14-carboxylic acid, 14,15-dihydro-14-hydroxy-, ethyl ester, (14alpha)-
• 68780-79-0

• Inchi： InChI=1S/C22H28N2O3/c1-3-21-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(18(16)19(21)23)22(26,14-21)20(25)27-4-2/h5-6,8-9,19,26H,3-4,7,10-14H2,1-2H3/t19-,21+,22+/m0/s1
• InChI Key： XRMLLVHAALNSGZ-KSEOMHKRSA-N
• SMILES： CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OCC)O

Computed Properties

• Exact Mass: 368.21
• Monoisotopic Mass: 368.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.33
• Boiling Point: 519.1°C at 760 mmHg
• Flash Point: 267.8°C
• Refractive Index: 1.669